This article focuses on improving the prediction accuracy of lithium-ion battery's remaining useful life (RUL) by combining empirical mode decomposition (EMD), autoregressive integrated moving average (ARIMA), and regularized particle filter (RPF). First, to obtain detailed information about the battery capacity degradation, the monitored capacity data are decoupled by EMD. Second, the long-term predicted model is constructed by ARIMA for the decoupled components. Finally, the long-term prediction results are utilized as the measurement equation of the RPF prediction framework. In the proposed novel hybrid framework combining EMD-ARIMA and RPF, the capacity prediction values are corrected and updated during the iteration of the regularized particle filter. With the estimated capacity data of every cycle, it can be detected whether the batteries reach their service life threshold. To validate the performance of the aforementioned method, the comparative experiments which are based on the NASA Prognostic Center of Excellence battery data sets are performed. According to the analysis results, higher prediction accuracy has been obtained with the proposed method in the lithium-ion battery RUL, compared with the other three methods.

Regenerative braking is a key technology for electric vehicles to improve energy efficiency and extend driving range. Considering the impact of road surface adhesion coefficient in the regenerative braking process of vehicles is a meaningful but challenging problem. In order to effectively utilize the pavement adhesion coefficient and improve the brake energy recovery effect, a pavement observer based regenerative braking control strategy for pure electric vehicles is proposed. The control strategy can identify the pavement based on correction factor by analogy idea according to the real-time state information of vehicles. The optimal braking force distribution coefficient under different pavement is obtained by Fmincon function based on interior point algorithm. The effectiveness of the control strategy is verified by Simulink/CarSim software co-simulation and road test. The results show that the braking time of the proposed regenerative braking control strategy is reduced by 8.2% and the average actual feedback braking torque is increased by 17.6% in dry asphalt conditions compared with the fixed proportional distribution control strategy. Under the premise of effectively ensuring the braking stability and safety of the vehicle, more energy generated during braking can be recovered.

As one of the most commonly used models for describing the dynamic voltage response of lithium-ion batteries (LIBs), the equivalent circuit model (ECM) is routinely parameterized using the time–domain experimental data from some dynamic tests. One downside of this time–domain approach is a lack of credible physical interpretation about the model parameters. In this article, a genuine electrochemical impedance spectroscopy (EIS)-based dynamic modeling approach for LIBs is developed, which only uses low-frequency EIS data in parameterization of the ECM. The EIS-based modeling method combines simplicity, high accuracy, and clear physical interpretation. With the EIS-based modeling method, a simple ECM, namely, a serial connection of a resistance ( R s $R_{\text{s}}$ ), describing Ohmic polarization and interfacial reactions, and an resistance–capacitance parallel branch ( R p / / C p $R_{\text{p}} / / C_{\text{p}}$ ), describing diffusion polarization, suffice to accurately capture LIB dynamics in most applications.

Organic–inorganic hybrid perovskite solar cells (PSCs) attract many researchers in the field of photovoltaic because of their high-power conversion efficiency and low-cost manufacturing. However, improper interfacial charge transfer, perovskite degradation, and poor stability are major concerns for their commercialization and scale-up. Significant efforts have been made in recent years mainly by employing different strategies such as optimizing fabrication, developing novel materials, use of additives, and an interfacial layer in PSCs. Nowadays, carbon materials are widely recognized as promising candidates for alternative usage in PSCs because of their cost effectiveness, high conductivity, appropriate work function (5.0 eV), and low-temperature sintering process. In addition, the highly hydrophobic nature of the carbon-based materials prevents moisture penetration into the perovskite layer, resulting in enhanced stability. This review shows how effectively carbon-based materials can improve the performance of PSCs. First, the different carbon materials such as graphene and its derivatives, fullerenes and its derivatives, carbon quantum dots, and carbon nanotubes are described. Subsequently, the role of these carbon-based materials employed in electron-transport layers, hole-transport layers, and perovskite layers in PSCs is discussed. Thus, this review highlights the recent advancements made in carbon-based PSCs and their role in improving the performance of PSCs.

A solar water heater (SWH) converts solar radiation into thermal energy for various purposes, and its technology has experienced numerous developments. Many studies have focused on developing, optimizing, and analyzing the technological configurations of SWH to improve its thermal efficiency, but they rarely achieve 80% efficiency. This review aims to provide a broad overview of SWH, including the energetic and exergetic approaches and analyses, technological development, examines advantages, disadvantages, and further developments. Various collectors of the SWH and related studies are also highlighted, and the results identify the technical and policy challenges of the implementation. Suggested potential solutions to these challenges are presented with further directions. Furthermore, this study also discusses the limitations of the current SWH technology by presenting the specifications and characteristics. It also presents the mathematical equation model often used, the technology potential, and the results of the latest studies and developments regarding SWH technology. The prospects for further development of the most promising SWH should be analyzed.

Triboelectric nanogenerators (TENGs) are promising cost-effective energy harvesters useful to scavenge vibration or mechanical movements from various domains. Ranging from condition monitoring of machines to motion sensing of humans, its applications are enormous in the IoT scenario. Enhancing the performance of small-sized TENGs is of great demand, and pulsed laser-assisted texturing is an efficient and proven method to enhance the output of energy harvesters. This work studied simultaneous laser patterning of FEP dielectric material and the underneath Copper electrode with 3 different wavelengths (355, 532 and 1064 nm) of the Nd3+:YAG laser and the device’s electrical performance was analyzed. The maximum enhancement was observed in the case of 355 nm laser-assisted patterning on FEP and Cu electrode with a laser fluence of 10 J cm-2. The improvement was least in the case of 1064 nm laser-assisted patterning. Laser-patterning on the underlying electrode with this new approach was able to produce an enhancement in the TENG output. But, patterning on the FEP top surface is critical in the process.

The use of straw biomass for energy can reduce the use of fossil energy and alleviate air pollution. Herein, the cohydrothermal carbonization (Co-HTC) of rice straw and wheat straw with corn straw is investigated, and synergistic effects of multistraw biomass are observed in the Co-HTC process. When the corn straw ratio is 75%, the energetic recovery efficiency, C content, and heating value increase compared to the calculated values of the Co-HTC products. At 260 °C, the energetic recovery efficiency increases by 8.96% and the heating value increases by 2.28 MJ kg−1, which is beneficial for its application. The positive synergistic effect is probably caused by the enhanced dehydration and decarboxylation reactions. For the combustion behavior analysis, the entire combustion process is divided into two stages. When the corn straw ratio is greater than 50%, compared to the calculated values of the Co-HTC products, the comprehensive combustibility index and activation energy of stage I increase and the activation energy of stage II decreases at 180 °C, while the activation energy of stage I decreases and the activation energy of stage II increases at 260 °C. These findings demonstrate that the Co-HTC of multistraw biomass is suitable for solid biofuel production.

Hybrid perovskite light-harvesting materials offer a high absorption coefficient, solution-based synthesis techniques, and tunable bandgap, making them ideal for high-performance renewable energy devices. The primary focus of current investigations is the design and comparative numerical investigation of solar cells. Key aspects with a substantial influence on device output, such as quantum efficiency, surface depth, bandgap tuning, interfacial defect densities, thicknesses of structural layers, temperature, carrier generation, and recombination rates, are explored and optimized. The investigation of Cu-based hole-transport layers (HTLs) has revealed that Cu2O (power conversion efficiency [PCE] = 22.60%), CuCrO2 (PCE = 22.25%), and CuI (PCE = 21.54%) have shown remarkable photovoltaic parameters with high carrier generation and reduced recombination rates. CuCrO2 has shown significant electrical parameters, which are further incorporated into the module simulation software PVsyst. Calculations are performed with a combination of 72 cells in series for a solar module of standard weight 27 kg and dimensions 2.20 m × 1.10 m in Islamabad, Pakistan. The module has shown an impressive power output of 523.40 W and an annual performance ratio of 88.6%. Simulated results endorse a viable and technically feasible route to incorporate Cu-based HTLs into the design of perovskite absorber-based solar cells and modules to increase their efficiency and maximize power production.

The ground-source heat pump heating and cooling system is currently the most important development and utilization method of shallow geothermal resources, but its key component is the ground heat exchanger system. Herein, a new type of ground heat exchanger, the soil-cement energy pile, is proposed. The similarity model comparison experiments of the soil-cement energy piles and the soil energy pile in summer and winter were conducted respectively, and the 3D numerical models of heat transfer of the two kinds of energy piles are established, their related thermal properties are verified. Then the heat transfer calculation methods of the soil-cement energy pile are presented and validated. The research has shown that the soil-cement energy pile has good thermodynamic performance, which effectively reduces the largest thermal resistance in the heat transfer system of the energy pile, the thermal resistance of pile body material, and the heat transfer per linear meter of the soil-cement energy pile is 21.20%–55.60% higher than that of the soil energy pile. The soil-cement energy pile is of great significance to improve the thermal efficiency of the ground-source heat pump system and can reduces the overall project cost.

The flexible energy conversion in piston engines offers one possibility for storing energy from renewable sources. This work theoretically explores the engine-based dry methane reforming converting mechanical energy into chemical energy. The endothermic, endergonic reforming process is activated by the temperature increase during the compression stroke, assisted by a reduction of the heat capacity through dilution with argon. This leads to an increase in chemical exergy, as higher-exergy species are produced with small exergy losses while simultaneously consuming CO2. The engine-based homogenous dry reforming serves as a flexible power-to-gas process and energy storage solution, presenting an alternative to catalytic processes. The piston engine is simulated using a time-dependent single-zone model with detailed chemical kinetics, followed by an analysis of thermodynamics and kinetics. With inlet temperatures ranging from 423–473 K and argon dilutions of 91–94 mol%, CH4 and CO2 conversion are between 50%–90% and 30%–80%, respectively, resulting in synthesis gas yields of 45–55%. Additionally, higher hydrocarbons such as C2H2, C2H4, and C6H6 are produced with yields of up to 20%, 10%, and 10%. So, this power-to-gas process allows for exergy storage of up to 3.35 kW L−1 per cycle with an efficiency of up to 75%.